Cas no 854004-14-1 (N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide)

• Product Name: N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide
• CAS No: 854004-14-1
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 5438220
• PubChem ID: 2239719
• Update Time: 2025-10-30

N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• NSC809214
• F3077-0850
• AKOS002215701
• N-{5-[(4-CHLOROPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-[(4-METHOXYPHENYL)AMINO]ACETAMIDE
• STL021966
• N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(4-methoxyanilino)acetamide
• NSC-809214
• N-[5-(4-chlorobenzyl)-1,3-thiazol-2-yl]-N~2~-(4-methoxyphenyl)glycinamide
• N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((4-methoxyphenyl)amino)acetamide
• 854004-14-1
• N-[5-[(4-Chlorophenyl)methyl]-2-thiazolyl]-2-[(4-methoxyphenyl)amino]acetamide
• N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide

• Inchi： 1S/C19H18ClN3O2S/c1-25-16-8-6-15(7-9-16)21-12-18(24)23-19-22-11-17(26-19)10-13-2-4-14(20)5-3-13/h2-9,11,21H,10,12H2,1H3,(H,22,23,24)
• InChI Key： SDXSMXYYIMOBEK-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(Cl)C=C2)S1)(=O)CNC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.66±0.50(Predicted)

Additional information on N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide

Comprehensive Overview of N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide (CAS No. 854004-14-1)

The compound N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide, identified by its CAS No. 854004-14-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique structural features, including a 4-chlorophenyl group and a 4-methoxyphenyl moiety, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide fits into this paradigm due to its potential interactions with key cellular pathways. Its thiazole core is a common pharmacophore in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "thiazole-based drugs" and "CAS 854004-14-1 applications" in scientific databases.

The synthesis of CAS No. 854004-14-1 involves multi-step organic reactions, including condensation and amidation processes. Its chlorophenyl and methoxyphenyl substituents enhance its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. These attributes make it a candidate for studies on blood-brain barrier penetration, a hot topic in neurodegenerative disease research.

From an analytical perspective, N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide can be characterized using techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods are frequently searched in conjunction with "compound purity analysis" and "structural elucidation," reflecting industry needs for rigorous quality control in drug development.

Environmental and metabolic stability studies of CAS 854004-14-1 are also emerging areas of interest. With growing emphasis on green chemistry, researchers are investigating its degradation profiles and potential metabolites—topics often queried alongside "pharmaceutical environmental impact." This aligns with global initiatives for sustainable drug design.

In conclusion, N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential therapeutic relevance continue to drive scientific inquiry, particularly in the context of personalized medicine and structure-activity relationship (SAR) studies—two of the most searched terms in contemporary pharmacological research.